Cas no 1249183-87-6 (1-(2-bromo-1-butoxyethyl)-3-methylbenzene)

• Product Name: 1-(2-bromo-1-butoxyethyl)-3-methylbenzene
• CAS No: 1249183-87-6
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 5840398
• PubChem ID: 62113679
• Update Time: 2025-06-08

1-(2-bromo-1-butoxyethyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromo-1-butoxyethyl)-3-methyl-
• 1-(2-Bromo-1-butoxyethyl)-3-methylbenzene
• CS-0280813
• EN300-1135306
• 1249183-87-6
• AKOS011393598
• 1-(2-bromo-1-butoxyethyl)-3-methylbenzene

• Inchi： 1S/C13H19BrO/c1-3-4-8-15-13(10-14)12-7-5-6-11(2)9-12/h5-7,9,13H,3-4,8,10H2,1-2H3
• InChI Key： GVFDZUIGTYRWKN-UHFFFAOYSA-N
• SMILES： C1(C(OCCCC)CBr)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 305.4±27.0 °C(Predicted)

Additional information on 1-(2-bromo-1-butoxyethyl)-3-methylbenzene

Introduction to 1-(2-bromo-1-butoxyethyl)-3-methylbenzene (CAS No. 1249183-87-6)

1-(2-bromo-1-butoxyethyl)-3-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1249183-87-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic ether derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and material science. The compound features a methyl-substituted benzene ring connected to an alkoxyethyl chain bearing a bromo substituent, which together contribute to its distinct chemical properties and reactivity.

The synthesis of 1-(2-bromo-1-butoxyethyl)-3-methylbenzene involves meticulous control over reaction conditions to ensure high yield and purity. The presence of the bromo group on the butoxyethyl side chain makes it a versatile intermediate for further functionalization, enabling the creation of more complex molecules. This feature is particularly valuable in drug discovery, where such intermediates serve as building blocks for novel therapeutic agents.

In recent years, there has been growing interest in aromatic ethers due to their role as bioactive scaffolds. The structural motif of 1-(2-bromo-1-butoxyethyl)-3-methylbenzene aligns with this trend, as it combines the stability of the benzene ring with the flexibility provided by the alkoxy side chain. Such compounds have been explored in various pharmacological contexts, including their potential as modulators of enzyme activity and receptors.

One of the most compelling aspects of 1-(2-bromo-1-butoxyethyl)-3-methylbenzene is its utility in designing molecules that interact selectively with biological targets. The methyl group on the benzene ring can influence electronic properties, while the bromo-substituted alkoxy chain allows for hydrophobic interactions, making it suitable for membrane-associated proteins or lipophilic receptors. These characteristics have prompted researchers to investigate its derivatives as candidates for treating neurological disorders, inflammatory conditions, and other diseases.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(2-bromo-1-butoxyethyl)-3-methylbenzene behaves in biological systems. Molecular modeling studies suggest that its rigid aromatic core can dock into deep binding pockets of proteins, while the alkoxy chain provides optimal positioning for further interactions. This dual functionality has opened up new avenues for structure-based drug design, where small modifications can lead to significant improvements in potency and selectivity.

The pharmaceutical industry has taken note of these properties, and several companies are now exploring analogs of 1-(2-bromo-1-butoxyethyl)-3-methylbenzene in their pipelines. For instance, researchers have reported promising results using derivatives of this compound as kinase inhibitors, which are critical targets in oncology. The ability to fine-tune both the aromatic and alkoxy portions allows for the creation of molecules with tailored pharmacokinetic profiles, reducing off-target effects and improving patient outcomes.

Beyond drug development, 1-(2-bromo-1-butoxyethyl)-3-methylbenzene has found applications in materials science. Its unique structure makes it a candidate for liquid crystals or advanced polymers, where precise control over molecular arrangement is essential. The interplay between electronic and steric effects in this compound can be leveraged to design materials with specific optical or electronic properties, opening up possibilities for next-generation displays and sensors.

The environmental impact of synthesizing and using 1-(2-bromo-1-butoxyethyl)-3-methylbenzene is also a consideration. Modern synthetic routes emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. Researchers are increasingly adopting catalytic methods that improve efficiency while reducing energy consumption. Such approaches not only make production more sustainable but also align with regulatory requirements that favor environmentally friendly processes.

Looking ahead, the future of 1-(2-bromo-1-butoxyethyl)-3-methylbenzene lies in its ability to adapt to emerging challenges in medicine and materials science. As our understanding of biological systems grows more sophisticated, so too will our capacity to design molecules like this one with unprecedented precision. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into tangible benefits for society.